(E)-Di(phenanthren-4-yl)diazene

• CAS No.: 64985-33-7
• Molecular Formula: C28H18N2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: di(phenanthren-4-yl)diazene
• InChI: InChI=1S/C28H18N2/c1-3-11-23-19(7-1)15-17-21-9-5-13-25(27(21)23)29-30-26-14-6-10-22-18-16-20-8-2-4-12-24(20)28(22)26/h1-18H
• InChI Key: CNRYEAIREZYYPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CC=C3)N=NC4=CC=CC5=C4C6=CC=CC=C6C=C5

Description

(E)-Di(phenanthren-4-yl)diazene is an azo compound with the general structure R–N=N–R’, where both substituents (R and R’) are phenanthren-4-yl groups in the E (trans) configuration. According to IUPAC nomenclature rules, azo compounds are substitutively named using "diazene" as the parent hydride, with substituents specified as prefixes . The phenanthrene moieties in this compound introduce significant steric bulk and extended π-conjugation, which influence its electronic properties, thermal stability, and reactivity. While synthesis protocols for analogous diazenes (e.g., pyridinyl or phenyl derivatives) are well-documented , the preparation of phenanthrenyl-substituted diazenes likely requires specialized coupling reactions due to steric challenges.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Azo compounds vary widely based on substituent electronic and steric effects. Below is a comparative analysis of (E)-Di(phenanthren-4-yl)diazene with structurally related diazenes:

Compound Name	Substituents (R, R’)	Molecular Weight (g/mol)	Melting Point (°C)	Key Properties
(E)-Di(phenanthren-4-yl)diazene	Phenanthren-4-yl	~328.4*	Not reported	High conjugation, steric hindrance, low solubility
(E)-1,2-di(pyridin-4-yl)diazene	Pyridin-4-yl	196.25	108–109	Moderate conjugation, polar due to N-heteroatoms
(E)-1-(4-Methoxyphenyl)-2-phenyldiazene	4-Methoxyphenyl, phenyl	212.25	Not reported	Electron-donating methoxy group enhances stability
(E)-bis(4-ethynylphenyl)diazene	4-ethynylphenyl	~252.3*	Not reported	Ethynyl groups enable further functionalization

*Calculated based on molecular formula.

Key Observations:

Steric Effects : Phenanthrenyl substituents impose greater steric hindrance compared to smaller aryl groups (e.g., phenyl or pyridinyl), reducing solubility in common solvents .

This contrasts with electron-deficient substituents (e.g., halophenyl groups), which increase electrophilicity and reactivity in regioselective reactions .

Thermal Stability : Bulky substituents like phenanthrenyl may improve thermal stability compared to linear derivatives (e.g., ethynylphenyl), though experimental data are lacking.